Cas no 3505-42-8 (4H-1-Benzopyran-4-one,6-chloro-2-(4-hydroxyphenyl)-)
3505-42-8 structure
Product Name:4H-1-Benzopyran-4-one,6-chloro-2-(4-hydroxyphenyl)-
CAS No:3505-42-8
MF:C15H9ClO3
MW:272.683163404465
CID:295862
PubChem ID:57349168
Update Time:2025-04-19
4H-1-Benzopyran-4-one,6-chloro-2-(4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,6-chloro-2-(4-hydroxyphenyl)-
- 6-chloro-2-(4-hydroxyphenyl)chromen-4-one
- 6-Chlor-4'-hydroxy-flavon
- 6-Chloro-4'-hydroxyflavone
- 4H-1-Benzopyran-4-one, 6-chloro-2-(4-hydroxyphenyl)-
- SCHEMBL12941631
- 6-chloro-2-(4-hydroxyphenyl)-4H-chromen-4-one
- DTXSID90721813
- 6-Chloro-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- 3505-42-8
- 6-Chloro-4-hydroxyflavone
-
- Inchi： 1S/C15H9ClO3/c16-10-3-6-14-12(7-10)13(18)8-15(19-14)9-1-4-11(17)5-2-9/h1-8,17H
- InChI Key： SVMNUVYVZFGKRT-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(C=C(C1C=CC(=CC=1)O)O2)=O
Computed Properties
- Exact Mass: 272.02400
- Monoisotopic Mass: 272.0240218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 50.44000
- LogP: 3.81900
4H-1-Benzopyran-4-one,6-chloro-2-(4-hydroxyphenyl)- Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
4H-1-Benzopyran-4-one,6-chloro-2-(4-hydroxyphenyl)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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